1-[(Cyclohexylmethyl)carbamoyl]ethyl 5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxylate

• IUPAC Name: [1-(cyclohexylmethylamino)-1-oxopropan-2-yl] 5-chloro-2-methylsulfanylpyrimidine-4-carboxylate
• InChI: InChI=1S/C16H22ClN3O3S/c1-10(14(21)18-8-11-6-4-3-5-7-11)23-15(22)13-12(17)9-19-16(20-13)24-2/h9-11H,3-8H2,1-2H3,(H,18,21)
• InChI Key: AXYOIUPWPSWCOQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NCC1CCCCC1)OC(=O)C2=NC(=NC=C2Cl)SC
• Molecular Formula: C16H22ClN3O3S
• Molecular Weight: 371.9 g/mol

Description

The compound “1-[(Cyclohexylmethyl)carbamoyl]ethyl 5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxylate” is a complex organic molecule. It contains a pyrimidine ring which is a six-membered ring with two nitrogen atoms and four carbon atoms. The pyrimidine ring in this compound is substituted with various functional groups.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The cyclohexylmethyl, carbamoyl, ethyl, chloro, methylsulfanyl, and carboxylate groups all contribute to the overall structure.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would depend on its functional groups. For example, the carbamoyl group might be involved in reactions with amines or alcohols, while the chloro group could potentially undergo substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. These could include its melting point, boiling point, solubility in various solvents, and reactivity with different chemicals.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s being studied as a potential drug, its mechanism of action would involve interacting with a specific biological target.

Safety and Hazards

Without specific information, it’s difficult to comment on the safety and hazards associated with this compound. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

The future research directions for this compound could involve studying its potential applications, such as its use as a pharmaceutical drug or its role in chemical reactions.